1-Allyl-1-(2-methoxy-ethyl)-but-3-enylamine
Overview
Description
1-Allyl-1-(2-methoxy-ethyl)-but-3-enylamine is a useful research compound. Its molecular formula is C10H19NO and its molecular weight is 169.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Reactions of 2-aza-1,3,5-trienes with Superbases 1-(Allylsulfanyl)-2-methoxy-N-(1-methylethylidene)buta-1,3-dien-1-amine underwent reactions to form thiazole and azepine compounds upon the action of a superbases system (Nedolya et al., 2012).
2. Catalysis and Enantioselectivity A FerroPHOS derivative, possessing (1-methoxy-1-methyl)ethyl substituents, showcased significant catalytic activity and enantioselectivity in the palladium-catalyzed asymmetric allylic alkylation of 1,3-diphenylprop-2-en-1-yl acetate (Kang, Lee, & Choi, 2001).
3. Organometallic Reactions The interaction of the Grubbs Carbene Complex with allylic alcohols led to various reaction outcomes depending on the conditions, showcasing the complexity and the potential of organometallic reactions in this context (Werner, Grünwald, Stueer, & Wolf, 2003).
4. Thermodynamic Studies in HPLC Thermodynamic data on enantiomers of alkoxysubstituted phenylcarbamic acid 2-methoxy-1-[(4-methylpiperazino)methyl]ethyl esters were determined, indicating an enthalpy-driven chiral recognition mechanism in their separation (Dungelová, Lehotay, Krupčík, Čižmárik, & Armstrong, 2004).
5. Thermal Degradation and Stability The thermal degradation of blends of allyl methacrylate–methyl methacryalte copolymers with aluminum isopropoxide was studied, elucidating the mechanism of formation of degradation products (Zulfiqar & Masud, 2000).
6. Hydrovinylation Reactions and Asymmetric Catalysis Exploration of hydrovinylation reactions of olefins amenable to asymmetric catalysis highlighted new protocols for the codimerization of ethylene and various functionalized vinylarenes (RajanBabu, Nomura, Jin, Nandi, Park, & Sun, 2003).
Properties
IUPAC Name |
4-(2-methoxyethyl)hepta-1,6-dien-4-amine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO/c1-4-6-10(11,7-5-2)8-9-12-3/h4-5H,1-2,6-9,11H2,3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWXDWBZONUMYOE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCC(CC=C)(CC=C)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.